5-oxo-N-phenylpyrrolidine-2-carboxamide
Overview
Description
5-oxo-N-phenylpyrrolidine-2-carboxamide, also known as CPP-115, is a synthetic compound. The compound shows an S configuration, in which the pyrrolidinone ring is twisted with respect to the phenyl plane .
Synthesis Analysis
The title compound is an intermediate in the synthesis of a highly potent and selective insecticide . More details about the synthesis process are not available in the retrieved sources.Molecular Structure Analysis
The molecular formula of this compound is C11H12N2O2. The pyrrolidinone ring in the compound is twisted with respect to the phenyl plane, making a dihedral angle of 70.73° .Scientific Research Applications
HIV-1 Inhibition
5-oxo-N-phenylpyrrolidine-2-carboxamide derivatives have shown potential as anti-human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitors. The structural features of these compounds facilitate the formation of hydrogen bonding, contributing to their inhibitory properties against HIV-1 (Tamazyan et al., 2007).
Chemical Synthesis and Libraries
Parallel solution-phase approaches have been employed to synthesize libraries of this compound derivatives. These compounds are derived from itaconic acid and are of interest in various chemical research areas due to their structural diversity and potential biological activities (Črček et al., 2012).
Spectroscopic and Computational Analysis
This compound compounds have been extensively studied through spectroscopic methods and computational approaches. These studies focus on understanding their structural parameters, electronic properties, and hyperpolarizability, which are crucial for various scientific applications (Devi et al., 2018).
Anticancer Potential
These compounds have been synthesized and investigated for their potential anticancer activity. For instance, molecular docking analyses suggest that certain derivatives may inhibit tubulin polymerization, a mechanism that can be exploited for developing anticancer therapies (Jayarajan et al., 2019).
Antimicrobial and Antifungal Activities
Several studies have synthesized and tested this compound derivatives for their antimicrobial and antifungal activities. These compounds exhibit promising results against various bacterial and fungal strains, indicating their potential as novel therapeutic agents (Vaickelionienė et al., 2011).
Enzyme Inhibition
Some derivatives have been identified as potent inhibitors of enzymes like poly(ADP-ribose) polymerase (PARP), demonstrating their potential in targeting specific biological pathways for therapeutic purposes (Penning et al., 2010).
properties
IUPAC Name |
5-oxo-N-phenylpyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2/c14-10-7-6-9(13-10)11(15)12-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,15)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHWPLFJAJCANU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC1C(=O)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701031778 |
Source
|
| Record name | 5-Oxo-N-phenylpyrrolidine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701031778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5626-54-0 |
Source
|
| Record name | 5-Oxo-N-phenyl-2-pyrrolidinecarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5626-54-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Oxo-N-phenylpyrrolidine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701031778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(1-Methylethyl)phenyl]-imidazo[1,2-A]pyrimidine-3-carboxaldehyde](/img/structure/B3023423.png)
